Cas no 1556703-50-4 (6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid)

• Product Name: 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid
• CAS No: 1556703-50-4
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6506135
• PubChem ID: 112707881
• Update Time: 2025-06-09

6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid
• EN300-7551549
• 1556703-50-4
• 6-oxo-1-[(oxolan-2-yl)methyl]-1,6-dihydropyridazine-3-carboxylic acid

• Inchi： 1S/C10H12N2O4/c13-9-4-3-8(10(14)15)11-12(9)6-7-2-1-5-16-7/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： BIUUDQZSSMHIEC-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2Ų

Additional information on 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid

Introduction to 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid (CAS No. 1556703-50-4)

6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid (CAS No. 1556703-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of the oxo group and the oxolan-2-ylmethyl substituent imparts distinctive chemical and biological characteristics, making it a subject of extensive research.

The chemical structure of 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid is characterized by a pyridazine ring with an oxo group at the 6-position and a carboxylic acid group at the 3-position. The oxolan-2-ylmethyl substituent, which is a five-membered ring containing an oxygen atom, adds complexity and functionality to the molecule. This structural configuration not only influences its physical properties but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These results indicate that it may have broad-spectrum antitumor activity and could be further explored for cancer therapy.

The pharmacokinetic profile of 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid has also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective delivery to target tissues and minimizing toxicity. Further optimization through medicinal chemistry approaches may enhance these properties, making it more viable for clinical development.

Toxicity studies have shown that 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. This is a critical factor for its potential use in pharmaceutical applications, as it reduces the risk of adverse effects and increases patient safety. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

The synthesis of 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid has been optimized using modern synthetic methods, including microwave-assisted reactions and catalytic processes. These techniques not only improve yield and purity but also reduce environmental impact by minimizing waste generation and energy consumption. The ability to produce this compound efficiently on a large scale is crucial for meeting the demands of preclinical and clinical studies.

In conclusion, 6-Oxo-1-(oxolan-2-ylmethyl)pyridazine-3-carboxylic acid (CAS No. 1556703-50-4) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.